Cas no 2228700-48-7 (tert-butyl N-2-amino-1-(3-nitrophenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(3-nitrophenyl)ethylcarbamate
• CAS No: 2228700-48-7
• MF: C₁₃H₁₉N₃O₄
• MW: 281.307663202286
• CID: 6168091
• PubChem ID: 165688112
• Update Time: 2025-06-28

tert-butyl N-2-amino-1-(3-nitrophenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(3-nitrophenyl)ethylcarbamate
• tert-butyl N-[2-amino-1-(3-nitrophenyl)ethyl]carbamate
• EN300-1872820
• 2228700-48-7

• Inchi： 1S/C13H19N3O4/c1-13(2,3)20-12(17)15-11(8-14)9-5-4-6-10(7-9)16(18)19/h4-7,11H,8,14H2,1-3H3,(H,15,17)
• InChI Key： BTYDTJPKLOUZKF-UHFFFAOYSA-N
• SMILES： O(C(NC(CN)C1C=CC=C(C=1)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 281.13755610g/mol
• Monoisotopic Mass: 281.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 110Ų

Additional information on tert-butyl N-2-amino-1-(3-nitrophenyl)ethylcarbamate

Recent Advances in the Study of tert-Butyl N-2-amino-1-(3-nitrophenyl)ethylcarbamate (CAS: 2228700-48-7)

The compound tert-butyl N-2-amino-1-(3-nitrophenyl)ethylcarbamate (CAS: 2228700-48-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This carbamate derivative serves as a crucial intermediate in the synthesis of various pharmacologically active molecules, particularly those targeting neurological and oncological pathways. Recent studies have explored its potential as a building block for novel drug candidates, leveraging its unique chemical properties and reactivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of tert-butyl N-2-amino-1-(3-nitrophenyl)ethylcarbamate in the synthesis of selective kinase inhibitors. The compound's nitro group and carbamate functionality were found to be pivotal in achieving high binding affinity and selectivity for specific kinase targets. The study highlighted its role in the development of next-generation cancer therapeutics, with promising results in preclinical models.

Another significant advancement was reported in Organic Letters, where the compound was utilized in a novel asymmetric synthesis route for chiral amines. The researchers employed tert-butyl N-2-amino-1-(3-nitrophenyl)ethylcarbamate as a key intermediate to achieve high enantioselectivity, which is critical for the production of optically pure pharmaceuticals. This method offers a scalable and efficient approach to synthesizing complex molecules with potential applications in neurodegenerative disease treatment.

Recent pharmacokinetic studies have also shed light on the metabolic stability and bioavailability of derivatives derived from this compound. A 2024 paper in Bioorganic & Medicinal Chemistry detailed how structural modifications of the carbamate group could enhance metabolic resistance while maintaining therapeutic efficacy. These findings are particularly relevant for the design of orally bioavailable drugs with improved patient compliance.

In addition to its pharmaceutical applications, tert-butyl N-2-amino-1-(3-nitrophenyl)ethylcarbamate has been investigated for its role in chemical biology probes. A study in Chemical Science described its use in developing fluorescent tags for imaging cellular processes, leveraging the nitro group's electron-withdrawing properties to fine-tune fluorescence emission. This application opens new avenues for real-time monitoring of biological systems.

Despite these advancements, challenges remain in optimizing the synthetic routes and scaling up production of this compound. Recent efforts have focused on green chemistry approaches to reduce the environmental impact of its synthesis, as reported in ACS Sustainable Chemistry & Engineering. These developments align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

In conclusion, tert-butyl N-2-amino-1-(3-nitrophenyl)ethylcarbamate (CAS: 2228700-48-7) continues to be a versatile and valuable compound in chemical biology and drug discovery. Its applications span from kinase inhibitor development to chiral amine synthesis and chemical probes, underscoring its importance in advancing medicinal chemistry. Future research is expected to further explore its potential in targeted therapies and diagnostic tools, solidifying its role in the next generation of biomedical innovations.